Cas no 52112-08-0 (Distannoxane, 1,1,3,3-tetrabutyl-1-hydroxy-3-[(trifluoroacetyl)oxy]-)

• Product name: Distannoxane, 1,1,3,3-tetrabutyl-1-hydroxy-3-[(trifluoroacetyl)oxy]-
• CAS No: 52112-08-0
• MF: C₁₈H₃₈F₃O₄Sn₂
• MW: 612.907135486603
• CID: 360602
• PubChem ID: 78063333

Distannoxane, 1,1,3,3-tetrabutyl-1-hydroxy-3-[(trifluoroacetyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Distannoxane, 1,1,3,3-tetrabutyl-1-hydroxy-3-[(trifluoroacetyl)oxy]-
• dibutyl-[dibutyl-(2,2,2-trifluoroacetyl)oxystannyl]oxytin,hydrate
• 1,1,3,3-Tetrabutyl-3-[(trifluoroacetyl)oxy]distannoxanyl--water (1/1)
• DTXSID30789194
• 52112-08-0

• Inchi： InChI=1S/4C4H9.C2HF3O2.H2O.O.2Sn/c4*1-3-4-2;3-2(4,5)1(6)7;;;;/h4*1,3-4H2,2H3;(H,6,7);1H2;;;/q;;;;;;;2*+1/p-2
• InChI Key： XOJPFFISSNGDDN-UHFFFAOYSA-L
• SMILES： C([Sn](CCCC)(O)O[Sn](CCCC)(CCCC)OC(=O)C(F)(F)F)CCC

Computed Properties

• Exact Mass: 598.07451
• Monoisotopic Mass: 615.07662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.5Ų

Experimental Properties

• PSA: 55.76